Cas no 1797015-25-8 (1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea)

• Product Name: 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea
• CAS No: 1797015-25-8
• MF: C₁₈H₂₀N₆O
• MW: 336.391002655029
• CID: 5972414
• PubChem ID: 71808252
• Update Time: 2025-05-21

1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea
• 1-(2-phenylethyl)-3-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]urea
• 1-(2-phenylethyl)-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea
• F6439-7232
• 1-phenethyl-3-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)urea
• 1797015-25-8
• AKOS024562841

• Inchi： 1S/C18H20N6O/c25-18(22-10-7-15-5-2-1-3-6-15)23-12-14-24-13-11-21-17(24)16-19-8-4-9-20-16/h1-6,8-9,11,13H,7,10,12,14H2,(H2,22,23,25)
• InChI Key： REIVYIJSMNWBFS-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=CC=C1)C(NCCN1C(C2=NC=CC=N2)=NC=C1)=O

Computed Properties

• Exact Mass: 336.16985928g/mol
• Monoisotopic Mass: 336.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea

Introduction to 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea (CAS No. 1797015-25-8)

1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1797015-25-8, represents a sophisticated molecular architecture designed to interact with biological targets in a precise manner. The structural complexity of this molecule, featuring a combination of aromatic rings, heterocyclic systems, and urea functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea encompasses several key functional moieties that contribute to its potential biological activity. The presence of a phenylethyl side chain introduces hydrophobic interactions and may facilitate binding to specific protein targets. Additionally, the incorporation of a pyrimidine ring and an imidazole moiety enhances the compound's ability to engage with nucleophilic sites on enzymes or receptors. The urea group serves as a versatile pharmacophore, capable of forming hydrogen bonds that strengthen binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies utilizing these techniques have suggested that 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea may exhibit inhibitory activity against certain kinases and other enzymes implicated in various diseases. These predictions are supported by experimental data from high-throughput screening assays, which have identified derivatives of this scaffold as active against multiple therapeutic targets.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea is driven by the need for more effective and selective treatments. The compound's unique structural features make it an attractive candidate for modulating biological pathways associated with cancer, inflammation, and infectious diseases. For instance, preliminary studies have indicated that analogs of this molecule may interfere with signal transduction pathways by inhibiting key enzymes such as Janus kinases (JAKs) or cyclin-dependent kinases (CDKs).

The synthesis of 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity, as well as minimal side reactions that could compromise the compound's integrity. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecules like this one with greater efficiency and precision.

From a pharmacological perspective, the biological activity of 1-(2-phenylethyl)-3-{2-2-(pyrimidin-2-yli)le-thyl}urea is influenced by its solubility, metabolic stability, and ability to cross biological membranes. Researchers are exploring strategies to enhance these properties through structural modifications, such as introducing fluorine atoms or other electron-withdrawing groups to improve bioavailability. Additionally, the compound's potential toxicity profile is being evaluated through in vitro assays to ensure its safety for further preclinical development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging large datasets of chemical structures and biological activities, computational models can predict the efficacy of molecules like 1-(2-ph-enylethyl)-3-{[bis(4-pyrimidin)]ethyl}urea (CAS No. 1797015258) with remarkable accuracy. These tools have accelerated the identification of lead compounds and reduced the time required for experimental validation.

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